Cas no 913574-93-3 (2-(4-Bromophenyl)-2,2-difluoroacetic acid)

2-(4-Bromophenyl)-2,2-difluoroacetic acid is a brominated difluoroacetic acid derivative characterized by its unique aromatic and fluorinated structure. The presence of both a bromophenyl group and difluoroacetic moiety enhances its utility as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing effects of the bromine and fluorine substituents make it valuable for constructing complex molecules through cross-coupling reactions or nucleophilic substitutions. Its high purity and stability under standard conditions ensure reliable performance in demanding synthetic processes. This compound is particularly useful in the development of bioactive compounds, where precise functionalization is critical. Proper handling and storage are recommended to maintain its integrity.
2-(4-Bromophenyl)-2,2-difluoroacetic acid structure
913574-93-3 structure
Product Name:2-(4-Bromophenyl)-2,2-difluoroacetic acid
CAS No:913574-93-3
MF:C8H5BrF2O2
MW:251.024908781052
MDL:MFCD11167796
CID:838623
PubChem ID:28740315
Update Time:2025-05-22

2-(4-Bromophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-alpha,alpha-difluorobenzeneacetic acid
    • 2-(4-bromophenyl)-2,2-difluoroacetic acid
    • (4-bromophenyl)(difluoro)acetic acid
    • difluoro(4-bromophenyl)acetic acid
    • ANGIHCJVNSDFOT-UHFFFAOYSA-N
    • AB63735
    • SY038872
    • Benzeneacetic acid, 4-bromo-alpha,alpha-difluoro-
    • 4-Bromo-α,α-difluorobenzeneacetic acid (ACI)
    • SCHEMBL3502473
    • A922624
    • EN300-56097
    • AKOS009222143
    • MFCD11167796
    • AS-62648
    • (4-BROMOPHENYL)DIFLUOROACETIC ACID
    • 2-(4-Bromophenyl)-2,2-difluoroaceticAcid
    • 913574-93-3
    • FT-0736399
    • CS-0227164
    • DB-078995
    • 2-(4-Bromophenyl)-2,2-difluoroacetic acid
    • MDL： MFCD11167796
    • Inchi： 1S/C8H5BrF2O2/c9-6-3-1-5(2-4-6)8(10,11)7(12)13/h1-4H,(H,12,13)
    • InChI Key： ANGIHCJVNSDFOT-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 249.94400
  • Monoisotopic Mass: 249.94410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.733
  • Boiling Point: 323℃
  • Flash Point: 149℃
  • PSA: 37.30000
  • LogP: 2.62550

2-(4-Bromophenyl)-2,2-difluoroacetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-Bromophenyl)-2,2-difluoroacetic acid Pricemore >>

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2-(4-Bromophenyl)-2,2-difluoroacetic acid Production Method

Production Method 1

589-87-7 589-87-7
667-27-6 667-27-6
913574-93-3 913574-93-3
Reaction Conditions
1.1 Reagents: Copper Solvents: Dimethyl sulfoxide ;  rt; 12 h, 60 °C
1.2 Reagents: Methanol ,  Potassium carbonate ,  Water ;  3 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Easy Access to Difluoromethylene-Containing Arene Analogues through Palladium-Catalysed C-H Olefination
Shao, Changdong ; Shi, Guangfa; Zhang, Yanghui, European Journal of Organic Chemistry, 2016, 2016(33), 5529-5538

Production Method 2

1004305-97-8 1004305-97-8
913574-93-3 913574-93-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Catalytic Decarboxylative Fluorination for the Synthesis of Tri- and Difluoromethyl Arenes
Mizuta, Satoshi; Stenhagen, Ida S. R.; O'Duill, Miriam; Wolstenhulme, Jamie; Kirjavainen, Anna K.; et al, Organic Letters, 2013, 15(11), 2648-2651

Production Method 3

683-98-7 683-98-7
589-87-7 589-87-7
913574-93-3 913574-93-3
Reaction Conditions
1.1 Reagents: Copper Solvents: Dimethyl sulfoxide ;  12 h, 60 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Fe(III)-Catalyzed Decarboxylative C3-Difluoroarylmethylation of Coumarins with α,α-Difluoroarylacetic Acids
Chen, Zhiwei ; Bai, Xiang; Sun, Jie; Xu, Yicheng, Journal of Organic Chemistry, 2020, 85(12), 7674-7682

Production Method 4

589-87-7 589-87-7
667-27-6 667-27-6
913574-93-3 913574-93-3
Reaction Conditions
1.1 Reagents: Copper Solvents: Dimethyl sulfoxide ;  12 h, 60 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Silver-Catalyzed Decarboxylative Alkynylation of α,α-Difluoroarylacetic Acids with Ethynylbenziodoxolone Reagents
Chen, Fei; Hashmi, A. Stephen K., Organic Letters, 2016, 18(12), 2880-2882

Production Method 5

1004305-97-8 1004305-97-8
913574-93-3 913574-93-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Silver-Promoted Radical Cascade Aryldifluoromethylation/Cyclization of 2-Allyloxybenzaldehydes for the Synthesis of 3-Aryldifluoromethyl-Containing Chroman-4-one Derivatives
Sun, Qianqian; Li, Hongxiao; Chen, Xingyu; Hao, Jian; Deng, Hongmei; et al, Molecules, 2023, 28(8),

Production Method 6

1004305-97-8 1004305-97-8
913574-93-3 913574-93-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Synthesis of Difluoroarymethyl-Substituted Benzimidazo[2,1-a]isoquinolin-6(5H)-ones under Mild Conditions
Sui, Kaixia; Leng, Yuting ; Wu, Yangjie, ACS Omega, 2023, 8(8), 7517-7528

Production Method 7

589-87-7 589-87-7
667-27-6 667-27-6
913574-93-3 913574-93-3
Reaction Conditions
1.1 Reagents: Copper Solvents: Dimethyl sulfoxide ;  12 h, 60 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  0 °C; pH 1, 0 °C
Reference
Copper-catalyzed cascade radical cyclization of alkynoates: construction of aryldifluoromethylated coumarins
Zeng, Piaopiao; Huang, Xiaoxiao; Tang, Wei; Chen, Zhiwei, Organic & Biomolecular Chemistry, 2021, 19(46), 10223-10227

Production Method 8

1004305-97-8 1004305-97-8
913574-93-3 913574-93-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Silver-catalyzed decarboxylative radical allylation of α,α-difluoroarylacetic acids for the construction of CF2-allyl bonds
Wang, Pingyang; Du, Pengcheng; Sun, Qianqian; Zhang, Jianhua; Deng, Hongmei; et al, Organic & Biomolecular Chemistry, 2021, 19(9), 2023-2029

2-(4-Bromophenyl)-2,2-difluoroacetic acid Raw materials

2-(4-Bromophenyl)-2,2-difluoroacetic acid Preparation Products

2-(4-Bromophenyl)-2,2-difluoroacetic acid Suppliers

Amadis Chemical Company Limited
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(CAS:913574-93-3)2-(4-Bromophenyl)-2,2-difluoroacetic acid
Order Number:A922624
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:33
Price ($):351.0
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Amadis Chemical Company Limited
(CAS:913574-93-3)2-(4-Bromophenyl)-2,2-difluoroacetic acid
A922624
Purity:99%
Quantity:5g
Price ($):351.0
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